Cas no 2202260-87-3 (4-(3,3-difluorocyclobutyl)methoxy-5,6-dimethylpyrimidine)

• Product Name: 4-(3,3-difluorocyclobutyl)methoxy-5,6-dimethylpyrimidine
• CAS No: 2202260-87-3
• MF: C₁₁H₁₄F₂N₂O
• MW: 228.238469600677
• CID: 5325565
• Update Time: 2025-10-25

4-(3,3-difluorocyclobutyl)methoxy-5,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-[(3,3-difluorocyclobutyl)methoxy]-5,6-dimethyl-
• 4-(3,3-difluorocyclobutyl)methoxy-5,6-dimethylpyrimidine

• Inchi： 1S/C11H14F2N2O/c1-7-8(2)14-6-15-10(7)16-5-9-3-11(12,13)4-9/h6,9H,3-5H2,1-2H3
• InChI Key： MINRMMHNOMAMFB-UHFFFAOYSA-N
• SMILES： C1=NC(C)=C(C)C(OCC2CC(F)(F)C2)=N1

Additional information on 4-(3,3-difluorocyclobutyl)methoxy-5,6-dimethylpyrimidine

4-(3,3-Difluorocyclobutyl)methoxy-5,6-dimethylpyrimidine: A Novel Compound with Promising Applications in Medicinal Chemistry

4-(3,3-Difluorocyclobutyl)methoxy-5,6-dimethylpyrimidine (CAS No. 2202260-87-3) is a recently synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The difluorocyclobutyl moiety in the structure of 4-(3,3-difluorocyclobutyl)methoxy-5,6-dimethylpyrimidine is particularly noteworthy. Fluorinated compounds have been extensively investigated for their ability to enhance the metabolic stability and pharmacokinetic properties of drug candidates. The introduction of fluorine atoms can also modulate the binding affinity and selectivity of molecules towards their target proteins, making them valuable in drug design and optimization.

Recent studies have highlighted the potential of 4-(3,3-difluorocyclobutyl)methoxy-5,6-dimethylpyrimidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The researchers found that the difluorocyclobutyl group significantly enhances the compound's ability to inhibit viral replication, making it a promising candidate for further development as an antiviral agent.

In another study conducted by a team of researchers at a leading pharmaceutical company, 4-(3,3-difluorocyclobutyl)methoxy-5,6-dimethylpyrimidine was evaluated for its anticancer properties. The results showed that this compound selectively targets and inhibits the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The methoxy and dimethylpyrimidine groups were found to play a crucial role in enhancing the compound's cytotoxicity while minimizing off-target effects.

The pharmacokinetic profile of 4-(3,3-difluorocyclobutyl)methoxy-5,6-dimethylpyrimidine has also been extensively studied. In preclinical trials, the compound demonstrated favorable oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. Additionally, the compound showed low toxicity in animal models, suggesting a favorable safety profile.

The synthetic route for 4-(3,3-difluorocyclobutyl)methoxy-5,6-dimethylpyrimidine has been optimized to ensure high yields and purity. The synthesis involves several key steps, including the formation of the difluorocyclobutyl ring and the introduction of the methoxy and dimethylpyrimidine functionalities. These steps are carefully controlled to minimize side reactions and ensure the desired product is obtained with high efficiency.

In conclusion, 4-(3,3-difluorocyclobutyl)methoxy-5,6-dimethylpyrimidine (CAS No. 2202260-87-3) represents a promising new compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.